Cas no 1339828-50-0 (N-(3,4-difluorophenyl)thian-3-amine)

• Product Name: N-(3,4-difluorophenyl)thian-3-amine
• CAS No: 1339828-50-0
• MF: C₁₁H₁₃F₂NS
• MW: 229.289428472519
• CID: 5149365
• PubChem ID: 62872685
• Update Time: 2026-03-03

N-(3,4-difluorophenyl)thian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)thian-3-amine
• 2H-Thiopyran-3-amine, N-(3,4-difluorophenyl)tetrahydro-

• Inchi： 1S/C11H13F2NS/c12-10-4-3-8(6-11(10)13)14-9-2-1-5-15-7-9/h3-4,6,9,14H,1-2,5,7H2
• InChI Key： XBZFJUQYLMSLAF-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)NC1C=CC(=C(C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Additional information on N-(3,4-difluorophenyl)thian-3-amine

Comprehensive Overview of N-(3,4-difluorophenyl)thian-3-amine (CAS No. 1339828-50-0): Properties, Applications, and Industry Insights

The compound N-(3,4-difluorophenyl)thian-3-amine (CAS No. 1339828-50-0) is a fluorinated aromatic amine derivative with a thiane backbone, gaining attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3,4-difluorophenyl moiety and thian-3-amine group, contribute to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its role in modulating protein-ligand interactions, particularly in central nervous system (CNS) targets and enzyme inhibition applications.

In the context of drug discovery, this compound exemplifies the growing trend of fluorine-containing pharmaceuticals, which account for over 20% of FDA-approved drugs. The difluorophenyl group enhances metabolic stability and membrane permeability, addressing key challenges in bioavailability optimization. Recent patent analyses reveal structural analogs of N-(3,4-difluorophenyl)thian-3-amine appearing in investigations for neuroprotective agents and GPCR modulators, aligning with industry focus on neurological disorders.

Synthetic approaches to CAS 1339828-50-0 typically involve palladium-catalyzed cross-coupling reactions between thian-3-amine derivatives and 3,4-difluoroaryl halides. The compound's logP value (predicted ~2.8) and hydrogen bond acceptor/donor profile make it particularly interesting for blood-brain barrier penetration studies. These physicochemical properties are frequently queried in chemical databases and QSAR modeling platforms by medicinal chemists.

From an environmental chemistry perspective, the fluorinated aromatic structure raises important questions about green chemistry synthesis routes. Modern continuous flow chemistry methods are being adapted to improve the atom economy of such transformations, reducing waste generation compared to batch processes. This aligns with the pharmaceutical industry's sustainability goals and responds to increasing regulatory scrutiny of fluorochemical persistence.

The analytical characterization of N-(3,4-difluorophenyl)thian-3-amine presents specific challenges that resonate with current analytical chemistry discussions. LC-MS methods with high-resolution mass spectrometry are typically required to distinguish it from structural isomers, while 19F NMR provides crucial information about the electronic environment of the fluorine atoms. These techniques are frequently searched in conjunction with fluorinated compound analysis methodologies.

In material science applications, derivatives of CAS 1339828-50-0 have shown promise as intermediates for organic electronic materials. The thiane ring system contributes to conformational rigidity, while the difluorophenyl group influences charge transport properties. This dual functionality makes it relevant to emerging optoelectronic device research, particularly in OLED and organic semiconductor development.

Regulatory considerations for N-(3,4-difluorophenyl)thian-3-amine reflect broader trends in chemical safety assessment. While not classified as hazardous under current systems, its fluorinated aromatic nature prompts careful evaluation of environmental fate and toxicological profiles. These aspects are increasingly important in REACH compliance and pharmaceutical impurity control strategies.

The commercial availability of CAS 1339828-50-0 through specialty chemical suppliers has expanded in recent years, reflecting growing demand for fluorinated building blocks. Pricing trends indicate premium value for such high-purity intermediates, particularly when accompanied by comprehensive analytical certificates. Supply chain discussions often focus on scale-up challenges for fluorinated compounds and GMP-compliant synthesis routes.

Future research directions for N-(3,4-difluorophenyl)thian-3-amine derivatives may explore their potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. The compound's ability to simultaneously engage pharmacophore elements and linker regions makes it structurally versatile for such applications. These areas represent some of the most searched topics in contemporary medicinal chemistry literature.

From a computational chemistry perspective, molecular docking studies of 1339828-50-0 derivatives benefit from improved force field parameters for fluorine interactions. Recent advances in AI-driven drug discovery platforms have increased accuracy in predicting the binding affinity of such compounds, addressing common queries about structure-activity relationships in fluorinated drug candidates.